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Green Analytical Method for Croconazole and
AGREE Score

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Croconazole

CAS No.: 77175-51-0

Cat. No.: S592840

The following table summarizes the key details of a published green stability-indicating Reverse-Phase
High-Performance Thin-Layer Chromatography (RP-HPTLC) method for determining Croconazole
hydrochloride (CCZ) [1].

Parameter Description / Value

Analyzed Compound Croconazole Hydrochloride (CCZ) [1]
Method Type Green stability-indicating RP-HPTLC [1]
Developing System Acetone and water (80:20, v/v) [1]
Detection Wavelength 198 nm [1]

Linearity Range 25-1,200 ng/band [1]

AGREE Score 0.82 [1]

| Other Greenness Scores | Analytical Eco-Scale (AES): 89 ChlorTox: 1.08 g [1] | | Comparison | The
greenness metrics of this HPTLC method were reported to be much better than a previously published

HPLC method [1]. |
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Experimental Protocol for the CCZ HPTLC Method

Here is the detailed methodology for the analysis of CCZ in commercial cream formulation as described in

the study [1]:

¢ Instrumentation: A HPTLC system (CAMAG) was used. Solutions were applied as bands (6 mm
width) on the plate using an Automatic TLC Sampler 4 (ATS4) Applicator.

o Stationary Phase: RP-60F254S TLC plates.

e Sample Preparation: An accurately measured 1.5 g of commercial cream was mixed with 75 mL of
the developing system (acetone/water, 80:20 v/v) and shaken for 30 minutes at 25°C. The mixture
was then dried under reduced pressure using a rotary vacuum evaporator, and the residue was
reconstituted in 10 mL of the developing system.

e Chromatography: The TLC plates were developed in an automated development chamber saturated
with the vapor of the developing system for 30 minutes at 22°C. The detection of CCZ was performed
at 198 nm.

¢ Method Validation: The method was validated according to ICH-Q2-R2 protocols for parameters
including system suitability, linearity, accuracy (reported as percentage recoveries at 50%, 100%, and
150% levels), precision (intra-day and inter-day), robustness (by altering the mobile phase ratio), and
sensitivity (LOD and LOQ).

Visualizing the Analytical Workflow

The diagram below illustrates the key steps of the green RP-HPTLC analytical workflow for croconazole

hydrochloride.
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Start Analysis

Sample Preparation:
Shake cream with acetone/water (80:20 v/v),
dry, reconstitute

:

Apply to RP-HPTLC Plate
(25-1200 ng/band)

'

Develop in Chamber
with Acetone/Water (80:20 v/v)

(Detect at 198 nm)

(Data Analysis & Validation]

(ICH-Q2-R2 protocols)

Calculate Greenness Scores
(AGREE: 0.82)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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